Cas no 630389-89-8 (Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]-)
630389-89-8 structure
Product Name:Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]-
CAS No:630389-89-8
MF:C15H13F3O
MW:266.258334875107
CID:427441
PubChem ID:10333122
Update Time:2025-04-19
Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]-
- 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]benzene
- DTXSID90438297
- 1,3-dimethyl-5-(4-(trifluoromethyl)phenoxy)benzene
- 630389-89-8
- SCHEMBL5357476
- PEACOMDHEUKJND-UHFFFAOYSA-N
-
- Inchi: 1S/C15H13F3O/c1-10-7-11(2)9-14(8-10)19-13-5-3-12(4-6-13)15(16,17)18/h3-9H,1-2H3
- InChI Key: PEACOMDHEUKJND-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)OC1C=C(C)C=C(C)C=1)(F)F
Computed Properties
- Exact Mass: 266.09189
- Monoisotopic Mass: 266.09184952g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
630389-89-8 (Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]-) Related Products
- 402-52-8(4-(Trifluoromethyl)anisole)
- 330-58-5(1-Phenoxy-3-(trifluoromethyl)benzene)
- 349-60-0(1-Methoxy-3,5-bis(trifluoromethyl)benzene)
- 454-90-0(1-Methoxy-3-(trifluoromethyl)benzene)
- 2367-02-4(1-Phenoxy-4-(trifluoromethyl)benzene)
- 349-56-4(3-Methoxy-5-(trifluoromethyl)phenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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